molecular formula C9H11Cl2N3S B1228303 1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea CAS No. 65295-68-3

1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea

Cat. No. B1228303
CAS RN: 65295-68-3
M. Wt: 264.17 g/mol
InChI Key: LGXGWSZDBWRBLY-UHFFFAOYSA-N
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Description

1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea, also known as 1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea, is a useful research compound. Its molecular formula is C9H11Cl2N3S and its molecular weight is 264.17 g/mol. The purity is usually 95%.
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properties

CAS RN

65295-68-3

Product Name

1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea

Molecular Formula

C9H11Cl2N3S

Molecular Weight

264.17 g/mol

IUPAC Name

1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea

InChI

InChI=1S/C9H11Cl2N3S/c10-6-2-1-3-7(11)8(6)14-9(15)13-5-4-12/h1-3H,4-5,12H2,(H2,13,14,15)

InChI Key

LGXGWSZDBWRBLY-UHFFFAOYSA-N

SMILES

C1=CC(=C(C(=C1)Cl)NC(=S)NCCN)Cl

Canonical SMILES

C1=CC(=C(C(=C1)Cl)NC(=S)NCCN)Cl

Other CAS RN

65295-68-3

Related CAS

75257-52-2 (maleate[1:1])

synonyms

1-(2-aminoethyl)-3-(2,6-dichlorophenyl)-thiourea maleate
1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea
1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea maleate (1:1)
AEDCPT

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,6-dichlorophenyl isothiocyanate (500 mg) and THF (5 ml) was added dropwise under argon within 20 minutes to a solution of ethylenediamine (3.68 g) and abs. THF (4 ml). After stirring for a further 30 min, the mixture was added to water, acidified with 10% HCl and extracted three times with ethyl acetate. The aqueous phase was made basic using saturated potassium carbonate solution, and extracted three times with ethyl acetate. The combined organic phases were dried over magnesium sulfate, the solvent was removed under reduced pressure and the residue was co-evaporated twice with toluene. After drying in high vacuum, the desired product was obtained as a white solid (532 mg).
Quantity
500 mg
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reactant
Reaction Step One
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Quantity
5 mL
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reactant
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3.68 g
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reactant
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4 mL
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reactant
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Quantity
0 (± 1) mol
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reactant
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0 (± 1) mol
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solvent
Reaction Step Four

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